Cas no 2138057-33-5 ({5-[5-(Cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine)
{5-[5-(Cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {5-[5-(cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine
- 2138057-33-5
- EN300-1155346
- {5-[5-(Cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine
-
- Inchi: 1S/C12H19N3O2/c13-7-9-4-5-10(16-9)12-14-11(17-15-12)6-8-2-1-3-8/h8-10H,1-7,13H2
- InChI Key: WZSTVFGZYVLFOQ-UHFFFAOYSA-N
- SMILES: O1C(CN)CCC1C1=NOC(CC2CCC2)=N1
Computed Properties
- Exact Mass: 237.147726857g/mol
- Monoisotopic Mass: 237.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 74.2Ų
{5-[5-(Cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1155346-0.05g |
{5-[5-(cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine |
2138057-33-5 | 0.05g |
$948.0 | 2023-05-23 | ||
| Enamine | EN300-1155346-0.1g |
{5-[5-(cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine |
2138057-33-5 | 0.1g |
$993.0 | 2023-05-23 | ||
| Enamine | EN300-1155346-0.25g |
{5-[5-(cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine |
2138057-33-5 | 0.25g |
$1038.0 | 2023-05-23 | ||
| Enamine | EN300-1155346-0.5g |
{5-[5-(cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine |
2138057-33-5 | 0.5g |
$1084.0 | 2023-05-23 | ||
| Enamine | EN300-1155346-1.0g |
{5-[5-(cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine |
2138057-33-5 | 1g |
$1129.0 | 2023-05-23 | ||
| Enamine | EN300-1155346-2.5g |
{5-[5-(cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine |
2138057-33-5 | 2.5g |
$2211.0 | 2023-05-23 | ||
| Enamine | EN300-1155346-5.0g |
{5-[5-(cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine |
2138057-33-5 | 5g |
$3273.0 | 2023-05-23 | ||
| Enamine | EN300-1155346-10.0g |
{5-[5-(cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine |
2138057-33-5 | 10g |
$4852.0 | 2023-05-23 |
{5-[5-(Cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on {5-[5-(Cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine
Compound CAS No. 2138057-33-5: {5-[5-(Cyclobutylmethyl)-1,2,4-Oxadiazol-3-yl]oxolan-2-yl}methanamine
The compound with CAS No. 2138057-33-5, known as {5-[5-(Cyclobutylmethyl)-1,2,4-Oxadiazol-3-yl]oxolan-2-yl}methanamine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups and structural motifs, which contribute to its potential applications in drug discovery and material science.
At its core, the molecule features a 1,2,4-Oxadiazole ring system, a heterocyclic structure known for its stability and reactivity in various chemical reactions. The oxadiazole ring is further substituted with a cyclobutylmethyl group at the 5-position, introducing a degree of steric hindrance and potential for conformational flexibility. This substitution pattern is significant as it may influence the molecule's interactions with biological targets or its physical properties.
The oxadiazole ring is connected to an oxolane (tetrahydrofuran) moiety via a methylene bridge. The oxolane ring itself is substituted at the 2-position with an amino group (-CH₂NH₂), which adds another layer of functionality to the molecule. This amino group can participate in hydrogen bonding and other non-covalent interactions, making it potentially useful in medicinal chemistry for targeting specific protein pockets or binding sites.
Recent studies have highlighted the importance of such heterocyclic compounds in drug design. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that oxadiazole-containing molecules can exhibit potent inhibitory activity against various enzymes and receptors. This suggests that {5-[5-(Cyclobutylmethyl)-1,2,4-Oxadiazol-3-yl]oxolan-2-yl}methanamine could be a promising lead compound for developing new therapeutic agents.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The construction of the oxadiazole ring typically involves the reaction of an amine with an appropriate carbonyl compound under acidic conditions. The subsequent introduction of the cyclobutylmethyl group and the oxolane moiety requires careful planning to ensure high yields and purity.
From a pharmacological perspective, the compound's properties make it an interesting candidate for further investigation. Its combination of a rigid heterocyclic core with flexible substituents could provide a balance between potency and bioavailability. Additionally, the presence of both hydrophilic (amino group) and lipophilic (cyclobutylmethyl group) moieties may enhance its ability to cross cellular membranes and interact with target proteins.
Recent advancements in computational chemistry have also enabled researchers to predict the potential binding modes and activities of such compounds. Molecular docking studies have shown that {5-[5-(Cyclobutylmethyl)-1,2,4-Oxadiazol-3-yl]oxolan-2-yl}methanamine could bind effectively to certain G-protein coupled receptors (GPCRs), which are key targets in treating conditions such as hypertension and inflammation.
In conclusion, CAS No. 2138057-33-5 represents a valuable addition to the arsenal of bioactive molecules being explored for therapeutic applications. Its unique structure and functional groups position it as a strong candidate for further research in drug discovery and development.
2138057-33-5 ({5-[5-(Cyclobutylmethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)